2-(benzylthio)-N-(2-(2-chlorophenyl)-2-methoxyethyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[2-(2-chlorophenyl)-2-methoxyethyl]acetamide
• InChI: InChI=1S/C18H20ClNO2S/c1-22-17(15-9-5-6-10-16(15)19)11-20-18(21)13-23-12-14-7-3-2-4-8-14/h2-10,17H,11-13H2,1H3,(H,20,21)
• InChI Key: SYAYGZFBFZTDCV-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)CSCC1=CC=CC=C1)C2=CC=CC=C2Cl
• Molecular Formula: C18H20ClNO2S
• Molecular Weight: 349.9 g/mol

Description

This compound is an organic molecule that contains functional groups such as benzylthio, chlorophenyl, and methoxyethyl groups. The presence of these groups could influence the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure would be determined by the arrangement of the benzylthio, chlorophenyl, and methoxyethyl groups in the molecule.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the benzylthio, chlorophenyl, and methoxyethyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present.

Scientific Research Applications

• Adsorption and Soil Interaction : Research on alachlor and metolachlor, compounds structurally related to the query chemical due to their chlorophenyl and acetamide functionalities, indicates that adsorption properties of these compounds are positively correlated with soil organic matter and clay content. This suggests that the compound might also interact similarly with soil, affecting its mobility and efficacy in environmental settings (Peter & Weber, 1985).

• Chemical Synthesis and Pharmaceutical Applications : The synthesis and application of p-methoxybenzyl N-acetylcarbamate potassium salts in creating N-alkylacetamides demonstrate the versatility of acetamide derivatives in pharmaceutical product synthesis. This underscores the potential utility of the compound for synthesizing natural and pharmaceutical products with specific functionalities (Sakai et al., 2022).

• Photovoltaic Efficiency and Ligand-Protein Interactions : Studies on benzothiazolinone acetamide analogs have shown their utility in photochemical modeling and ligand-protein interactions, suggesting that similar acetamide compounds could be explored for use in dye-sensitized solar cells (DSSCs) and in understanding biological interactions, potentially contributing to novel therapeutic targets (Mary et al., 2020).

• Supramolecular Assembly and Material Science : The structural analysis of N-(2-chlorophenyl) acetamide showcases its role in forming supramolecular assemblies through hydrogen bonding, hinting at the utility of similar compounds in designing new materials with specific structural and functional properties (Hazra et al., 2014).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Without more information, it’s difficult to predict.

Safety and Hazards

Without specific information on this compound, it’s difficult to provide accurate safety and hazard information. As with all chemicals, it should be handled with appropriate safety precautions.